Cas no 1805267-35-9 (4-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-5-acetonitrile)

• Product Name: 4-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-5-acetonitrile
• CAS No: 1805267-35-9
• MF: C₉H₆BrF₂IN₂
• MW: 386.962620258331
• CID: 4895140
• Update Time: 2025-06-15

4-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-5-acetonitrile

• Inchi： 1S/C9H6BrF2IN2/c10-3-6-5(1-2-14)4-15-8(7(6)13)9(11)12/h4,9H,1,3H2
• InChI Key： GWRPHUJCAJCXRT-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC=C(CC#N)C=1CBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.4
• Topological Polar Surface Area: 36.7

Additional information on 4-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-5-acetonitrile

Comprehensive Overview of 4-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-5-acetonitrile (CAS No. 1805267-35-9)

4-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-5-acetonitrile (CAS No. 1805267-35-9) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the bromomethyl, difluoromethyl, and iodo substituents, make it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's pyridine core and acetonitrile moiety further enhance its reactivity, enabling diverse functionalization strategies.

In recent years, the demand for fluorinated compounds like 4-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-5-acetonitrile has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend of fluorine chemistry in medicinal chemistry, where difluoromethyl groups are prized for their ability to modulate lipophilicity and hydrogen bonding. The compound's CAS No. 1805267-35-9 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in cutting-edge research.

From a synthetic perspective, the bromomethyl and iodo groups in this compound offer excellent handles for cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. These transformations are pivotal in constructing biaryl structures, a common motif in FDA-approved drugs. Additionally, the acetonitrile group can be hydrolyzed to carboxylic acids or reduced to primary amines, expanding its utility in multi-step syntheses. Such flexibility makes 4-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-5-acetonitrile a valuable building block for high-throughput screening libraries.

Environmental and regulatory considerations are also driving interest in this compound. With the rise of green chemistry initiatives, researchers are exploring solvent-free and catalytic methods to derivatize halogenated pyridines like this one. Its CAS No. 1805267-35-9 is often associated with studies on atom economy and waste reduction, addressing the pharmaceutical industry's push toward sustainable practices. This dual focus on efficacy and sustainability positions the compound as a key player in modern synthetic workflows.

In summary, 4-(Bromomethyl)-2-(difluoromethyl)-3-iodopyridine-5-acetonitrile (CAS No. 1805267-35-9) exemplifies the convergence of innovation and practicality in organic chemistry. Its multifaceted reactivity, combined with the rising demand for fluorinated and halogenated intermediates, ensures its continued prominence in both academic and industrial settings. As research into targeted therapies and agrochemicals advances, this compound is poised to play a pivotal role in shaping future breakthroughs.